N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-methylphenyl)methylidene]amino] 4-(2,4-dichlorophenoxy)butanoate
• InChI: InChI=1S/C18H18Cl2N2O3/c1-12-4-2-5-13(10-12)18(21)22-25-17(23)6-3-9-24-16-8-7-14(19)11-15(16)20/h2,4-5,7-8,10-11H,3,6,9H2,1H3,(H2,21,22)
• InChI Key: MLEOSUMYFIUZHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=NOC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: CC1=CC(=CC=C1)/C(=N/OC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)/N
• Molecular Formula: C18H18Cl2N2O3
• Molecular Weight: 381.2 g/mol

Description

N-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3-methylbenzenecarboximidamide, also known as GW501516, is a synthetic drug that has gained attention in the scientific community due to its potential applications in the field of sports performance enhancement and metabolic disorders. This compound belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists, which are known to regulate lipid metabolism and glucose homeostasis.

Mechanism of Action

N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3-methylbenzenecarboximidamide works by binding to and activating PPARδ, a nuclear receptor that regulates the expression of genes involved in lipid metabolism and glucose homeostasis. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis in skeletal muscle and adipose tissue. This results in improved insulin sensitivity, increased energy expenditure, and reduced adiposity.
Biochemical and Physiological Effects:
N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3-methylbenzenecarboximidamide has been shown to have several biochemical and physiological effects in animal studies. These include increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis in skeletal muscle and adipose tissue. Moreover, this compound has been found to reduce inflammation and oxidative stress in the cardiovascular system, leading to cardioprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3-methylbenzenecarboximidamide in lab experiments include its potent and selective activation of PPARδ, which allows for the study of the specific effects of PPARδ activation on metabolic pathways. However, the limitations of using this compound include its potential toxicity and the lack of long-term safety data.

Future Directions

There are several future directions for research on N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3-methylbenzenecarboximidamide. These include the development of safer and more effective PPARδ agonists, the investigation of the long-term safety and efficacy of this compound, and the exploration of its potential applications in the treatment of metabolic disorders and cardiovascular disease. Moreover, further studies are needed to elucidate the molecular mechanisms underlying the effects of N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3-methylbenzenecarboximidamide on metabolic pathways and to identify potential drug targets for the treatment of metabolic disorders.

Synthesis Methods

The synthesis of N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3-methylbenzenecarboximidamide involves a multi-step process that starts with the reaction of 3-methylbenzenecarboximidamide with 2,4-dichlorophenoxybutyric acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with N,N-dimethylformamide (DMF) and triethylamine to yield the final product.

Scientific Research Applications

N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3-methylbenzenecarboximidamide has been extensively studied for its potential applications in the treatment of metabolic disorders such as obesity, diabetes, and dyslipidemia. In animal studies, this compound has been shown to improve insulin sensitivity, increase energy expenditure, and reduce adiposity. Moreover, N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3-methylbenzenecarboximidamide has been found to have cardioprotective effects by reducing inflammation and oxidative stress in the cardiovascular system.